Cas no 139332-94-8 (L-Cysteine,N-acetyl-S-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]-)

L-Cysteine,N-acetyl-S-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]- structure
139332-94-8 structure
Product Name:L-Cysteine,N-acetyl-S-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]-
CAS No:139332-94-8
MF:C25H41NO3S
MW:435.662946462631
MDL:MFCD00216147
CID:138931
PubChem ID:11575713
Update Time:2025-04-19

L-Cysteine,N-acetyl-S-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,N-acetyl-S-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]-
    • 2-acetamido-3-(3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenylsulfanyl)propanoic acid
    • N-acetyl-S-geranylgeranyl-L-Cysteine
    • N-ACETYL-S-GERANYL-L-CYSTEINE
    • IDI1_033993
    • AKOS022180927
    • AGGC
    • BML2-D01
    • NCGC00161313-01
    • SCHEMBL1648111
    • BRD-K75181824-001-02-3
    • NCGC00161313-03
    • Spectrum5_001961
    • (R)-2-acetamido-3-((2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenylthio)propanoic acid
    • N-acetyl-S-geranylgeranyl-cysteine
    • HMS1989M05
    • SR-05000002100-2
    • N-AGGC
    • n-acetyl-s-all-trans-geranylgeranyl-l-cysteine
    • NCGC00161313-02
    • HMS3402M05
    • SR-05000002100
    • (2R)-2-acetamido-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]sulfanylpropanoic acid
    • BSPBio_001523
    • HMS3649I11
    • 139332-94-8
    • NCGC00161313-04
    • CHEBI:191062
    • CHEBI:94737
    • (2R)-2-acetamido-3-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]sulanylpropanoic acid
    • CHEMBL1407110
    • HMS1791M05
    • HMS1361M05
    • SCHEMBL1648108
    • MDL： MFCD00216147
    • Inchi： 1S/C25H41NO3S/c1-19(2)10-7-11-20(3)12-8-13-21(4)14-9-15-22(5)16-17-30-18-24(25(28)29)26-23(6)27/h10,12,14,16,24H,7-9,11,13,15,17-18H2,1-6H3,(H,26,27)(H,28,29)/b20-12+,21-14+,22-16+/t24-/m0/s1
    • InChI Key： PKFBJSDMCRJYDC-GEZSXCAASA-N
    • SMILES： S(C[C@@H](C(=O)O)NC(C)=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 435.28100
  • Monoisotopic Mass: 435.28071534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 16
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 6.9
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Color/Form: solid
  • PSA: 91.70000
  • LogP: 6.84550
  • Solubility: Not determined

L-Cysteine,N-acetyl-S-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]- Security Information

  • Hazardous Material transportation number：UN 1170 3
  • WGK Germany：1
  • Hazard Category Code： 11
  • Safety Instruction： S; S7; S16
  • Hazardous Material Identification： F
  • Risk Phrases：R11

L-Cysteine,N-acetyl-S-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]- Pricemore >>

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